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Compound of Interest

Compound Name: 3-Methylthio-2-butanone

Cat. No.: B1581131

An In-Depth Guide to the Physical Properties of 3-Methylthio-2-butanone for Researchers
and Drug Development Professionals

Introduction to 3-Methylthio-2-butanone

3-Methylthio-2-butanone, with the chemical formula CsH100S, is an organic compound
classified as both a ketone and a thioether.[1][2] This structure imparts a unique combination of
chemical reactivity and physical characteristics. It is recognized for its pungent odor and
appears as a colorless to yellow liquid.[1][3] In research and development, particularly within
the pharmaceutical and flavor industries, a precise understanding of a compound's physical
properties is fundamental. These properties, such as boiling point and density, are critical for
process design, purification, quality control, and formulation development. This guide provides
a detailed examination of the boiling point and density of 3-Methylthio-2-butanone, alongside
field-proven methodologies for their experimental verification.

Core Physical Properties

The boiling point and density are cornerstone physical constants that provide insights into a
substance's intermolecular forces, purity, and physical state under various conditions. For 3-
Methylthio-2-butanone, a survey of authoritative sources reveals a range of values, which

underscores the importance of specifying the conditions of measurement.

Data Summary
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The quantitative data for the key physical properties of 3-Methylthio-2-butanone are
summarized below.

Physical Property Reported Value(s) Conditions
N ) @ 760 mmHg (Atmospheric
Boiling Point 147-178 °C
Pressure)[1][4]

@ 20 mmHg (Reduced
50-54 °C

Pressure)[3][5][6]
Density 0.975-0.979 g/mL Not specified
0.975 g/mL @ 25 °C[3][4][5][6]
0.992-0.998 g/mL @ 25 °C[7]

The significant variation in boiling point is directly attributable to the pressure under which it is
measured. A lower pressure reduces the external force on the liquid, allowing it to boil at a
lower temperature. The minor variations in density may stem from differences in sample purity
or experimental technique.

Experimental Determination Protocols

To ensure accuracy and reproducibility in a research setting, the following protocols for
determining boiling point and density are recommended. These methods are designed to be
self-validating through careful control of experimental variables.

A. Determination of Boiling Point (Micro-Capillary
Method)

This method is ideal for determining the boiling point of small sample volumes. The principle
hinges on identifying the temperature at which the vapor pressure of the liquid equals the
applied pressure of the surrounding atmosphere.

Methodology:

e Preparation: Seal one end of a glass capillary tube by heating it in the flame of a Bunsen
burner.
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Assembly: Place a small quantity (2-3 mL) of 3-Methylthio-2-butanone into a small test
tube. Attach this test tube to a thermometer using a rubber band or wire.

Capillary Insertion: Place the sealed capillary tube (sealed end up) into the liquid within the
test tube.

Heating: Immerse the assembly in a heating bath (e.g., a beaker of paraffin oil or a metal
heating block) ensuring the liquid level in the bath is above the sample level.[8]

Observation (Heating Phase): Gently heat the bath while stirring to ensure uniform
temperature distribution. A continuous and rapid stream of bubbles will emerge from the
open end of the capillary tube as the liquid's vapor pressure exceeds the atmospheric
pressure.[8]

Observation (Cooling Phase): Turn off the heat source. As the apparatus cools, the bubbling
will slow down and eventually stop. The boiling point is the temperature at which the liquid
just begins to enter the capillary tube.[8] This moment signifies that the vapor pressure of the
liquid is equal to the atmospheric pressure.

Recording: Record the temperature at this point. For highest accuracy, also record the
ambient barometric pressure.[9]

B. Determination of Density (Pychometer or Volumetric
Method)

Density is an intensive property defined as the mass of a substance per unit volume.[10] Its
determination requires precise measurement of both mass and volume. Temperature control is
critical as density is temperature-dependent.[10]

Methodology:

e Mass of Empty Container: Accurately weigh a clean, dry measuring cylinder or pycnometer
(density bottle) on an analytical balance and record its mass (maz).[11]

e Volume of Liquid: Carefully add a known volume of 3-Methylthio-2-butanone (e.g., 10 mL)
to the measuring cylinder. Read the volume from the bottom of the meniscus with your eye
level with the liquid surface to avoid parallax error.[11]
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o Mass of Filled Container: Weigh the measuring cylinder containing the liquid and record the

new mass (mz2).[11]
o Temperature Measurement: Measure and record the temperature of the liquid sample.

o Calculation: Calculate the mass of the liquid by subtracting the mass of the empty cylinder
from the mass of the filled cylinder (m_liquid = m2 - ma1).

e Density Calculation: Use the formula p = m/V, where p is density, m is the mass of the liquid,
and V is the volume of the liquid.[12]

» Validation: For enhanced accuracy, repeat the measurement multiple times and calculate the
average. Compare the result with the density of a known standard (e.g., deionized water) at
the same temperature to validate the technique.[10]

Experimental Workflow Visualization

The logical progression for determining the physical properties of 3-Methylthio-2-butanone
can be visualized as a clear experimental workflow. This ensures that all necessary steps and
controls are considered for generating reliable data.
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Workflow: Physical Property Determination of 3-Methylthio-2-butanone

Obtain Pure Sample of
3-Methylthio-2-butanone

Boiling Point Deterfnination Density Determination

Assemble Micro-Capillary
Apparatus with Thermometer

Weigh Empty, Dry
Measuring Cylinder (m1)

Heat Sample in Bath Add Known Volume (V)
Observe Bubble Stream of Sample

Cool System & ldentify Weigh Filled Cylinder (m2)
Temperature of Liquid Entry Record Sample Temperature

Record Boiling Point Calculate Mass (m2-m1)
& Barometric Pressure Calculate Density (p = m/V)

Validated Physical
Property Data

Click to download full resolution via product page

Caption: Experimental workflow for determining the boiling point and density of a liquid sample.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1581131?utm_src=pdf-body-img
https://www.benchchem.com/product/b1581131?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

1. 3-(Methylthio)-2-butanone | C5H100S | CID 103788 - PubChem
[pubchem.ncbi.nim.nih.gov]

2. Showing Compound 3-(Methylthio)-2-butanone (FDB021546) - FooDB [foodb.ca]
3. Page loading... [wap.guidechem.com]

. (£)-3-(methyl thio)-2-butanone, 99315-41-0 [thegoodscentscompany.com]

. Page loading... [wap.guidechem.com]

. alfa-chemistry.com [alfa-chemistry.com]

. dextro,laevo-3-(methyl thio) butanone [thegoodscentscompany.com]

. uomus.edu.ig [luomus.edu.iq]

© 00 N o o b

. Determination of Boiling Point of Organic Compounds - GeeksforGeeks
[geeksforgeeks.org]

10. akbis.gantep.edu.tr [akbis.gantep.edu.tr]

11. Experiments to determine density of liquid apparatus method calculation density bottle
burette measuring cylinder balance IGCSE/GCSE Physics revision notes [docbrown.info]

12. homesciencetools.com [homesciencetools.com]

To cite this document: BenchChem. [Physical properties of 3-Methylthio-2-butanone (boiling
point, density).]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1581131#physical-properties-of-3-methylthio-2-
butanone-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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